Cas no 1805584-02-4 (4-Bromo-5-chloromethyl-2-fluoropyridine)

• Product Name: 4-Bromo-5-chloromethyl-2-fluoropyridine
• CAS No: 1805584-02-4
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4803321
• Update Time: 2025-05-23

4-Bromo-5-chloromethyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloromethyl-2-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-5-1-6(9)10-3-4(5)2-8/h1,3H,2H2
• InChI Key： JAONTBZZSZSAFB-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-chloromethyl-2-fluoropyridine

4-Bromo-5-chloromethyl-2-fluoropyridine

4-Bromo-5-chloromethyl-2-fluoropyridine, also known by its CAS number 1805584-02-4, is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its pyridine ring, which is substituted with bromine at the 4-position, a chloromethyl group at the 5-position, and a fluorine atom at the 2-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 4-Bromo-5-chloromethyl-2-fluoropyridine typically involves multi-step processes, often starting from pyridine derivatives and incorporating substituents through electrophilic substitution or other advanced methodologies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group, significantly reducing reaction times and improving yields.

In terms of applications, 4-Bromo-5-chloromethyl-2-fluoropyridine has found extensive use in the construction of bioactive molecules and advanced materials. Its bromine substituent serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are crucial in drug discovery and polymer synthesis. Moreover, the fluorine atom enhances the compound's stability and bioavailability, making it a preferred choice in medicinal chemistry.

Recent studies have highlighted the potential of 4-Bromo-5-chloromethyl-2-fluoropyridine in the development of novel antiviral agents. By incorporating this compound into larger molecular frameworks, scientists have achieved promising results in inhibiting viral replication mechanisms without significant cytotoxicity. These findings underscore its importance in contemporary pharmaceutical research.

Beyond pharmacology, this compound has also been utilized in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications requiring precise control over charge transport characteristics. Researchers have reported enhanced performance metrics in devices incorporating derivatives of 4-Bromo-5-chloromethyl-2-fluoropyridine, particularly in terms of efficiency and operational stability.

In conclusion, 4-Bromo-5-chloromethyl-2-fluoropyridine stands as a versatile and indispensable molecule in modern chemistry. Its unique structure, combined with recent innovations in synthesis and application techniques, positions it at the forefront of scientific advancements across multiple disciplines.